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Compound of Interest

Compound Name:
Nepsilon-Carbobenzoxy-Nalpha-

tosyl-L-lysine

Cat. No.: B554627 Get Quote

A Note on Nomenclature: The compound "Cbz-Tos-L-Lysine" is not a standard or commercially

available chemical entity. The nomenclature is ambiguous as it does not specify the attachment

points of the Carboxybenzyl (Cbz) and Tosyl (Tos) protecting groups to the α- and ε-amino

groups of the L-lysine backbone. This guide will focus on a well-characterized and widely used

di-protected lysine derivative, Nα-Boc-Nε-Cbz-L-lysine, as a representative example for

researchers, scientists, and drug development professionals. This compound incorporates two

distinct and orthogonally removable protecting groups, a core concept in peptide synthesis and

medicinal chemistry.

Core Structure and Properties of Nα-Boc-Nε-Cbz-L-
lysine
Nα-Boc-Nε-Cbz-L-lysine is a derivative of the amino acid L-lysine where the α-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, and the ε-amino group on the side chain is

protected by a carboxybenzyl (Cbz or Z) group. This differential protection allows for the

selective deprotection and modification of either amino group, making it a valuable building

block in the synthesis of complex peptides and other organic molecules.[1]

Chemical Structure:

Caption: Synthetic workflow for Nα-Boc-Nε-Cbz-L-lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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